Cas no 2105184-39-0 (1-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile
• CAS No: 2105184-39-0
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 6322399
• PubChem ID: 165733656
• Update Time: 2025-07-17

1-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile
• 2105184-39-0
• EN300-1832829

• Inchi： 1S/C9H11N3/c1-12-6-8(5-11-12)9(7-10)3-2-4-9/h5-6H,2-4H2,1H3
• InChI Key： FZZCSANEIKRXOU-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=N1)C1(C#N)CCC1

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile

1-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile: A Promising Compound in Modern Medicinal Chemistry

1-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile (CAS No. 2105184-39-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclobutane core and pyrazole substituent, represents a promising scaffold for the development of new pharmaceutical agents.

The cyclobutane ring is a four-membered cyclic structure that imparts significant rigidity and conformational constraint to the molecule. This rigidity can be advantageous in drug design, as it can enhance the binding affinity and selectivity of the compound for its target. The pyrazole moiety, on the other hand, is a well-known pharmacophore that has been extensively studied for its biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

Recent research has highlighted the potential of 1-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the cyclobutane core and pyrazole substituent work synergistically to modulate the activity of key inflammatory pathways.

In another study, 1-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile was evaluated for its anti-cancer properties. The results showed that this compound effectively inhibits the proliferation of various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase-dependent pathways. These findings suggest that 1-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile could be a valuable lead compound for the development of new anti-cancer drugs.

The pharmacokinetic properties of 1-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile have also been investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a therapeutic agent. The high oral bioavailability and low toxicity observed in preclinical studies are particularly encouraging.

In addition to its therapeutic potential, 1-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile has been explored for its use in chemical synthesis. The cyclobutane ring can serve as a versatile building block for the construction of more complex molecules, while the pyrazole substituent can be easily modified to introduce additional functional groups. This synthetic flexibility makes 1-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile an attractive starting material for medicinal chemists.

The structural diversity and biological activity of 1-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile have also led to its application in high-throughput screening (HTS) campaigns. Pharmaceutical companies are increasingly using this compound as a hit-tolead candidate in their drug discovery pipelines. The ability to rapidly screen large libraries of compounds containing this scaffold has accelerated the identification of novel drug candidates with improved potency and selectivity.

Furthermore, computational studies have provided valuable insights into the molecular interactions of 1-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile with its biological targets. Molecular docking simulations have revealed that this compound forms stable complexes with key enzymes and receptors involved in various disease pathways. These computational models have guided the rational design of more potent and selective analogs.

In conclusion, 1-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile (CAS No. 2105184-39-0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, favorable pharmacokinetic properties, and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing modern drug discovery efforts.